Cas no 643043-53-2 (1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate)

• Product Name: 1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate
• CAS No: 643043-53-2
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5667129
• Update Time: 2023-09-11

1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)13-9-7-5-6-8-14(4)10(9)15/h9H,5-8H2,1-4H3,(H,13,16)/t9-/m0/s1
• InChI Key： SWINVBZVWRAGFO-VIFPVBQESA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1CCCCN(C)C1=O

Experimental Properties

• Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 110 °C
• Boiling Point: 392.9±31.0 °C(Predicted)
• pka: 11.38±0.20(Predicted)